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Compound of Interest

Compound Name: 2,3,4-Trimethylheptane

Cat. No.: B14641633

Disclaimer: Specific health and safety data for 2,3,4-trimethylheptane (CAS No. 52896-95-4)
is not readily available in public databases. This guide provides an in-depth overview of the
potential hazards and safe handling procedures based on data for analogous branched
alkanes and C10 hydrocarbon solvents. The information herein is intended for researchers,
scientists, and drug development professionals and should be used as a supplementary
resource to a comprehensive safety assessment.

Introduction

2,3,4-Trimethylheptane is a branched alkane with the chemical formula C10H22. Due to the
lack of specific toxicological and safety data for this isomer, this document extrapolates
information from structurally similar compounds and the broader category of hydrocarbon
solvents. Branched alkanes in this carbon range are typically colorless liquids with a
characteristic odor. They are primarily used in fuels and as industrial solvents.

Physical and Chemical Properties

The following table summarizes the known and estimated physical and chemical properties of
2,3,4-Trimethylheptane.
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Property Value Source

Molecular Formula C10H22 -

Molecular Weight 142.28 g/mol --INVALID-LINK--

CAS Number 52896-95-4 --INVALID-LINK--

Appearance Colorless liquid Inferred from similar alkanes
Characteristic hydrocarbon o

Odor Inferred from similar alkanes
odor

Boiling Point 159.9 °C (Predicted) --INVALID-LINK--

Melting Point - No data available

_ Flammable (exact value not Inferred from similar C10
Flash Point

available)

alkanes

Vapor Pressure

No data available

Water Solubility

Insoluble (predicted)

Inferred from similar alkanes

Density

0.749 g/cm?3 (Predicted)

--INVALID-LINK--

Hazard Identification and Classification

As no specific GHS classification for 2,3,4-Trimethylheptane is available, the following

classification is inferred from the general hazards of C10 branched alkanes and hydrocarbon

solvents.
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Hazard Class Hazard Category GHS Hazard Statement
o H226: Flammable liquid and
Flammable Liquids Category 3
vapor
o H304: May be fatal if
Aspiration Hazard Category 1 _
swallowed and enters airways
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Specific Target Organ Toxicity - H336: May cause drowsiness

Single Exposure (Narcotic Category 3 o
or dizziness
Effects)
Hazardous to the Aquatic H411: Toxic to aquatic life with
) ) Category 2 ]
Environment, Chronic Hazard long lasting effects

Toxicological Profile

Detailed toxicological studies on 2,3,4-Trimethylheptane have not been identified. The
following information is based on the toxicological profile of similar hydrocarbon solvents.

Acute Toxicity:

o Oral: Low acute oral toxicity is expected. The primary concern upon ingestion is aspiration
into the lungs.

o Dermal: Expected to have low acute dermal toxicity. Prolonged or repeated skin contact may
cause irritation and dermatitis due to defatting of the skin.

 Inhalation: Inhalation of high concentrations of vapors may cause respiratory tract irritation,
dizziness, drowsiness, headache, and other central nervous system (CNS) effects.[1]

Chronic Toxicity:
» Repeated exposure may cause skin dryness and cracking.[2][3]

e Long-term inhalation of high concentrations of similar hydrocarbon solvents has been
associated with neurological effects.
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Carcinogenicity, Mutagenicity, and Reproductive Toxicity:

e There is no data to suggest that 2,3,4-Trimethylheptane is carcinogenic, mutagenic, or a
reproductive toxicant. Hydrocarbon solvents are generally not classified as such unless they
contain specific hazardous components like benzene.

Experimental Protocols

Specific experimental protocols for the toxicological assessment of 2,3,4-Trimethylheptane
are not available. However, standardized OECD (Organisation for Economic Co-operation and
Development) guidelines are typically followed for testing substances of this class.

Acute Oral Toxicity (Based on OECD Test Guideline 423):
o Test Animals: Typically, rats are used.

e Procedure: A single dose of the substance is administered by gavage to a small number of
animals.

o Observation: Animals are observed for signs of toxicity and mortality for up to 14 days.

» Endpoint: The test allows for the determination of an acute toxic class, rather than a precise
LD50 value, to reduce animal usage.[4]

Acute Dermal Toxicity (Based on OECD Test Guideline 402):

Test Animals: Rats or rabbits are commonly used.

Procedure: The substance is applied to a shaved area of the skin and held in contact with an
occlusive dressing for 24 hours.

Observation: The animals are observed for signs of toxicity and skin reactions for 14 days.

Endpoint: The LD50 value is determined.

Acute Inhalation Toxicity (Based on OECD Test Guideline 403):

o Test Animals: Typically, rats are used.
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e Procedure: Animals are exposed to the substance as a vapor or aerosol in an inhalation
chamber for a defined period (usually 4 hours).

» Observation: Animals are observed for signs of toxicity and mortality during and after

exposure for up to 14 days.
e Endpoint: The LC50 (lethal concentration 50%) is determined.[4]

Safe Handling and Storage

The following workflow outlines the key steps for the safe handling of flammable liquid
hydrocarbons like 2,3,4-Trimethylheptane.
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Start: Acquire Chemical

Don Personal Protective Equipment (PPE)
- Safety Goggles

- Chemical-resistant Gloves (Nitrile)
- Lab Coat

Handle in a Well-Ventilated Area
(e.g., Chemical Fume Hood)

Critical Precautio In Case of Accident

Eliminate Ignition Sources
- No open flames
- Use non-sparking tools
- Ground equipment

Spill Response For Disposal

Store in a Tightly Sealed,
Properly Labeled Container

Dispose of as Hazardous Waste

(Follow institutional guidelines)

Store in a Cool, Dry, Well-Ventilated Area
Away from Incompatible Materials

Post-Handling

Decontaminate Work Area

Doff PPE Correctly

End of Process

Click to download full resolution via product page

Safe handling workflow for flammable liquid hydrocarbons.
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First-Aid Measures

In the event of exposure, the following first-aid measures, based on general procedures for
hydrocarbon solvents, should be taken:

« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.

» Skin Contact: Remove contaminated clothing. Wash skin with soap and water for at least 15
minutes. Seek medical attention if irritation develops or persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower
and upper eyelids occasionally. Seek immediate medical attention.

¢ Ingestion: Do NOT induce vomiting. If vomiting occurs, keep head lower than hips to prevent
aspiration into the lungs. Seek immediate medical attention.

Fire-Fighting Measures

o Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or foam. Water spray may be
ineffective but can be used to cool fire-exposed containers.

o Specific Hazards: Flammable liquid and vapor. Vapors are heavier than air and may travel to
a source of ignition and flash back. Containers may explode when heated.

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.

Conclusion

While specific health and safety data for 2,3,4-Trimethylheptane is lacking, a conservative
approach based on the properties of similar C10 branched alkanes and hydrocarbon solvents
is warranted. This substance should be handled as a flammable liquid that is a skin irritant and
an aspiration hazard, with the potential to cause CNS depression upon inhalation. Adherence
to strict safety protocols, including the use of appropriate personal protective equipment and
working in well-ventilated areas, is essential to minimize the risk of exposure and injury.
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Researchers should consult institutional safety guidelines and perform a thorough risk
assessment before using this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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trimethylheptane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b14641633?utm_src=pdf-custom-synthesis
https://www.tandfonline.com/doi/full/10.3109/10408444.2015.1016216
https://www.toxno.com.au/toxins/substance_id_27324.html
https://www.carlroth.com/medias/SDB-33KA-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDMxMzh8YXBwbGljYXRpb24vcGRmfGFHRTFMMmd4TUM4NU1qQTJORGN4TXpZd05UUXlMMU5FUWw4ek0wdEJYMFJGWDBWT0xuQmtaZ3w2NjBhYzM5MmI1ZTkyNzQ3M2NjZWUxMjVmNGQxMjY4NGU0ODBhOWJlYzNhNzJhMzdkZWRjM2RhZGZmNzdjMmI4
https://pmc.ncbi.nlm.nih.gov/articles/PMC6117820/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6117820/
https://www.benchchem.com/product/b14641633#health-and-safety-data-for-2-3-4-trimethylheptane
https://www.benchchem.com/product/b14641633#health-and-safety-data-for-2-3-4-trimethylheptane
https://www.benchchem.com/product/b14641633#health-and-safety-data-for-2-3-4-trimethylheptane
https://www.benchchem.com/product/b14641633#health-and-safety-data-for-2-3-4-trimethylheptane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14641633?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14641633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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